5-(2,4-dimethoxyphenyl)-3-(3,4,5-trimethoxybenzylidene)-2(3H)-furanone

• IUPAC Name: (3Z)-5-(2,4-dimethoxyphenyl)-3-[(3,4,5-trimethoxyphenyl)methylidene]furan-2-one
• InChI: InChI=1S/C22H22O7/c1-24-15-6-7-16(17(12-15)25-2)18-11-14(22(23)29-18)8-13-9-19(26-3)21(28-5)20(10-13)27-4/h6-12H,1-5H3/b14-8-
• InChI Key: UGLKAPBCDDNBRO-ZSOIEALJSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CC3=CC(=C(C(=C3)OC)OC)OC)C(=O)O2)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)C2=C/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/C(=O)O2)OC
• Molecular Formula: C22H22O7
• Molecular Weight: 398.4 g/mol

Description

5-(2,4-dimethoxyphenyl)-3-(3,4,5-trimethoxybenzylidene)-2(3H)-furanone, commonly known as DMTF, is a naturally occurring compound found in certain plants. It has gained significant attention in the scientific community due to its potential therapeutic properties.

Scientific Research Applications

DMTF has been found to have potential therapeutic properties in various scientific research applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

DMTF exerts its therapeutic effects through various mechanisms of action. It has been found to inhibit the activity of certain enzymes involved in inflammation and cancer progression. It also activates certain signaling pathways that promote cell survival and growth. Additionally, DMTF has been found to modulate the activity of certain neurotransmitters in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
DMTF has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, induce apoptosis in cancer cells, and improve glucose metabolism in diabetic animals. It has also been found to protect neurons from oxidative stress and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using DMTF in lab experiments is its potential therapeutic properties, which make it a promising candidate for drug development. However, one limitation is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on DMTF. One direction is to further investigate its potential as a treatment for neurodegenerative diseases. Another direction is to explore its potential as a treatment for other diseases such as cancer and diabetes. Additionally, more research is needed to understand the mechanisms of action of DMTF and to optimize its therapeutic properties.

Synthesis Methods

DMTF can be synthesized through a multistep process involving the reaction of 2,4-dimethoxybenzaldehyde with 3,4,5-trimethoxybenzylamine, followed by the addition of furan-2(3H)-one. The final product is obtained through purification and crystallization.